ethyl 1-{[(4-methylphenyl)amino]carbonyl}-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(4-methylphenyl)carbamoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C16H22N2O3/c1-3-21-15(19)13-8-10-18(11-9-13)16(20)17-14-6-4-12(2)5-7-14/h4-7,13H,3,8-11H2,1-2H3,(H,17,20)
• InChI Key: QTYAYPPXJOXFRM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)NC2=CC=C(C=C2)C
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

Ethyl 1-{[(4-methylphenyl)amino]carbonyl}-4-piperidinecarboxylate is a chemical compound that belongs to the class of piperidine derivatives. It is commonly used in scientific research to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. In

Mechanism of Action

The exact mechanism of action of ethyl 1-{[(4-methylphenyl)amino]carbonyl}-4-piperidinecarboxylate is not fully understood. However, it is believed to act by inhibiting the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been shown to modulate the activity of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and pain. It has also been shown to inhibit the growth of tumor cells in vitro and in vivo. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 1-{[(4-methylphenyl)amino]carbonyl}-4-piperidinecarboxylate in lab experiments is its relatively low toxicity and high selectivity for its target enzymes and receptors. This makes it a useful tool for investigating the role of these enzymes and receptors in various physiological and pathological processes. However, one of the main limitations of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on ethyl 1-{[(4-methylphenyl)amino]carbonyl}-4-piperidinecarboxylate. One of the main directions is to investigate its potential therapeutic applications in various disease models, including cancer, inflammation, and neurological disorders. Another direction is to investigate its mechanism of action in more detail, including its interactions with specific enzymes and receptors. Finally, future research could focus on developing more efficient synthesis methods and improving the solubility and bioavailability of the compound for in vivo studies.

Scientific Research Applications

Ethyl 1-{[(4-methylphenyl)amino]carbonyl}-4-piperidinecarboxylate has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to exhibit a variety of pharmacological activities, including analgesic, anti-inflammatory, and anti-tumor effects. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.